1-(4-bromophenyl)-N-(cyanomethyl)-N-methylcyclopentane-1-carboxamide

• IUPAC Name: 1-(4-bromophenyl)-N-(cyanomethyl)-N-methylcyclopentane-1-carboxamide
• InChI: InChI=1S/C15H17BrN2O/c1-18(11-10-17)14(19)15(8-2-3-9-15)12-4-6-13(16)7-5-12/h4-7H,2-3,8-9,11H2,1H3
• InChI Key: ATQYPCDPJKNWFB-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)C1(CCCC1)C2=CC=C(C=C2)Br
• Molecular Formula: C15H17BrN2O
• Molecular Weight: 321.21 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

Molecular structure analysis often involves techniques such as X-ray crystallography, NMR spectroscopy, and infrared spectroscopy to determine the spatial arrangement of atoms in the compound and the nature of the chemical bonds.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It can include studying the compound’s reactivity, the conditions under which it reacts, the products of its reactions, and the mechanisms of these reactions.

Physical And Chemical Properties Analysis

This involves determining properties such as the compound’s melting point, boiling point, solubility, density, and refractive index. Chemical properties like acidity or basicity, reactivity with other compounds, and stability can also be included.

Mechanism of Action

If the compound is biologically active, its mechanism of action in biological systems would be studied. This could involve studying its interactions with biological macromolecules and its effects on biological pathways.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. Material safety data sheets (MSDS) often provide this information.